molecular formula C12H12N2O2 B8369143 1-(4-Aminophenyl)-3-azabicyclo[3.1.1]heptane-2,4-dione

1-(4-Aminophenyl)-3-azabicyclo[3.1.1]heptane-2,4-dione

Cat. No.: B8369143
M. Wt: 216.24 g/mol
InChI Key: CZWGXZRCYVSEOA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Aminophenyl)-3-azabicyclo[3.1.1]heptane-2,4-dione is a useful research compound. Its molecular formula is C12H12N2O2 and its molecular weight is 216.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H12N2O2

Molecular Weight

216.24 g/mol

IUPAC Name

1-(4-aminophenyl)-3-azabicyclo[3.1.1]heptane-2,4-dione

InChI

InChI=1S/C12H12N2O2/c13-9-3-1-8(2-4-9)12-5-7(6-12)10(15)14-11(12)16/h1-4,7H,5-6,13H2,(H,14,15,16)

InChI Key

CZWGXZRCYVSEOA-UHFFFAOYSA-N

Canonical SMILES

C1C2CC1(C(=O)NC2=O)C3=CC=C(C=C3)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a manner analogous to that described in Example 1a, 5.0 g of 1-(4-nitrophenyl)-3-azabicyclo[3.1.1]heptane-2,4-dione in 250 ml of 2-methoxyethanol are hydrogenated at 45° in the presence of 0.5 g of 5% palladium-on-carbon and worked up. The title compound is obtained which, after recrystallisation from 2-methoxyethanol, melts at 265° with decomposition.
Name
1-(4-nitrophenyl)-3-azabicyclo[3.1.1]heptane-2,4-dione
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step Two
Quantity
0.5 g
Type
catalyst
Reaction Step Three

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